Cas no 659722-44-8 (1-Tridecanamine, N-(2-ethylhexyl)-)

1-Tridecanamine, N-(2-ethylhexyl)- structure
659722-44-8 structure
Product Name:1-Tridecanamine, N-(2-ethylhexyl)-
CAS No:659722-44-8
MF:C21H45N
MW:311.588706731796
CID:397045
PubChem ID:71375292
Update Time:2025-04-19

1-Tridecanamine, N-(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Tridecanamine, N-(2-ethylhexyl)-
    • N-(2-ethylhexyl)tridecan-1-amine
    • DTXSID20798038
    • SCHEMBL2949453
    • 659722-44-8
    • Inchi: 1S/C21H45N/c1-4-7-9-10-11-12-13-14-15-16-17-19-22-20-21(6-3)18-8-5-2/h21-22H,4-20H2,1-3H3
    • InChI Key: BUENGNLRZFMAFO-UHFFFAOYSA-N
    • SMILES: N(CCCCCCCCCCCCC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 311.35545
  • Monoisotopic Mass: 311.355200440g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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